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Compound of Interest

Compound Name: Chromanol 293B

Cat. No.: B1662282 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe and compliant work

environment. This guide provides essential, step-by-step procedures for the safe disposal of

Chromanol 293B, a notable blocker of the slow delayed rectifier potassium current (IKs) used

in cardiovascular and other physiological research.[1] Adherence to these guidelines is critical

for minimizing environmental impact and protecting personnel from potential hazards.

Immediate Safety and Handling Protocols
Before beginning any disposal process, it is crucial to be familiar with the hazard profile of

Chromanol 293B. While some safety data sheets (SDS) indicate that the substance does not

meet the criteria for hazard classification, others state that it is harmful if swallowed, in contact

with skin, or inhaled.[2][3] Therefore, a cautious approach, treating the compound as

hazardous, is recommended.

Personal Protective Equipment (PPE):

When handling Chromanol 293B, especially during disposal, the following personal protective

equipment should be utilized:
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PPE Category Specification

Eye Protection Safety glasses with side shields or goggles

Hand Protection
Appropriate chemical-resistant gloves (e.g.,

nitrile)

Body Protection Laboratory coat and protective clothing

Respiratory
Use in a chemical fume hood to avoid

dust/aerosols

Spill Management:

In the event of a spill, the area should be evacuated and ventilated. The spilled solid should be

covered with a suitable absorbent material, carefully swept up, and placed into a designated,

labeled container for disposal.[3]

Step-by-Step Disposal Procedure
The primary route for the disposal of Chromanol 293B, and any materials contaminated with it,

is through an approved hazardous waste disposal facility. It is imperative not to dispose of this

chemical down the drain or in regular trash.

Experimental Workflow for Waste Segregation and Disposal:

Waste Identification: At the point of generation (e.g., conclusion of an experiment), identify all

waste containing Chromanol 293B. This includes pure, unused compound, contaminated

solutions, and any contaminated labware (e.g., pipette tips, vials, absorbent paper).

Waste Segregation:

Solid Waste: Collect unused Chromanol 293B powder and any contaminated solids (e.g.,

absorbent material from spills, contaminated gloves) in a clearly labeled, sealed container.

The label should include "Hazardous Waste," "Chromanol 293B," and the approximate

quantity.
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Liquid Waste: Solutions containing Chromanol 293B should be collected in a separate,

sealed, and clearly labeled hazardous waste container. The solvent (e.g., DMSO, ethanol)

should also be identified on the label. Do not mix with other incompatible waste streams.

Container Management: Ensure all waste containers are in good condition, compatible with

the waste they hold, and kept closed except when adding waste.

Storage: Store the labeled hazardous waste containers in a designated, secure area, away

from incompatible materials, until collection by a licensed hazardous waste disposal

company.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a certified hazardous waste disposal contractor to arrange for the pickup and

proper disposal of the Chromanol 293B waste. Provide them with the Safety Data Sheet

and a full description of the waste.

Physicochemical Data Relevant to Handling and Disposal:

Property Value

Molecular Formula C15H20N2O4S

Molecular Weight 324.39 g/mol

Appearance White solid

Solubility
Soluble in DMSO (up to 100 mM) and ethanol

(up to 20 mM)

Storage Store at room temperature

Disposal Logic and Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Chromanol 293B waste, from generation to final disposal.
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Figure 1. Chromanol 293B Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/9709405/
https://pubmed.ncbi.nlm.nih.gov/9709405/
https://pubmed.ncbi.nlm.nih.gov/9709405/
https://cdn.caymanchem.com/cdn/msds/19993m.pdf
https://resources.rndsystems.com/pdfs/tocris_msds/1412_sds.pdf?1756653889
https://www.benchchem.com/product/b1662282#chromanol-293b-proper-disposal-procedures
https://www.benchchem.com/product/b1662282#chromanol-293b-proper-disposal-procedures
https://www.benchchem.com/product/b1662282#chromanol-293b-proper-disposal-procedures
https://www.benchchem.com/product/b1662282#chromanol-293b-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662282?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

